Cas no 3260-92-2 (1-(3-hydroxy-1-benzothiophen-2-yl)ethan-1-one)

• Product Name: 1-(3-hydroxy-1-benzothiophen-2-yl)ethan-1-one
• CAS No: 3260-92-2
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD00090256
• CID: 2654662
• PubChem ID: 3966848
• Update Time: 2025-08-03

1-(3-hydroxy-1-benzothiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxybenzo[b]thiophen-2-yl)ethanone
• 1-(3-hydroxy-1-benzothiophen-2-yl)ethan-1-one
• 1-(3-hydroxy-1-benzothiophen-2-yl)ethanone
• SCHEMBL9601620
• AKOS003365807
• 3-hydroxy-2-acetylbenzo[b]thiophene
• TCMDC-125829
• CS-0363501
• HMS1789O11
• Ethanone, 1-(3-hydroxybenzo[b]thien-2-yl)-
• AE-848/00240025
• XQNRBPYRMAXIOB-UHFFFAOYSA-N
• 3260-92-2
• 668-128-5
• 1-(3-Hydroxybenzo[b]thiophen-2-yl)ethan-1-one
• MFCD00090256
• 1-(3-hydroxybenzo[b]thien-2-yl)-Ethanon
• 1-(3-HYDROXY-1-BENZOTHIOPHEN-2-YL)-1-ETHANONE
• 1-(3-HYDROXY-1-BENZOTHIEN-2-YL)ETHANONE
• 2-ACETYL-3-HYDROXYBENZO(B)THIOPHENE
• CHEMBL529607

• MDL： MFCD00090256
• Inchi： 1S/C10H8O2S/c1-6(11)10-9(12)7-4-2-3-5-8(7)13-10/h2-5,12H,1H3
• InChI Key： XQNRBPYRMAXIOB-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 192.02450067g/mol
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes